
Application Note: Techniques for Measuring the
Vapor Pressure of Spirambrene

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Spirambrene

Cat. No.: B16213631

Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Spirambrene is a versatile spirocyclic compound utilized in organic synthesis, medicinal

chemistry, and notably, the fragrance industry.[1][2] Its unique woody and ambery scent profile

makes it a valuable ingredient in perfumes and other scented products.[2] The vapor pressure

of a fragrance ingredient is a critical physicochemical property, as it directly influences its

volatility, diffusion, and perceived intensity over time (longevity). Accurate vapor pressure data

is essential for formulation development, ensuring product stability, and for regulatory

compliance, including environmental risk assessment.

Spirambrene is characterized as a colorless to pale yellow liquid with a high boiling point

(~252 °C) and low volatility.[3][4] Its reported vapor pressure is approximately 0.39 Pa to 0.52

Pa at 20°C, classifying it as a low-volatility organic compound (LVOC).[3][5] This application

note provides detailed protocols for established methods suitable for accurately measuring the

vapor pressure of low-volatility compounds like Spirambrene.

2. Data Presentation
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Physicochemical Properties of Spirambrene
The following table summarizes key properties of Spirambrene, which are essential for

selecting an appropriate vapor pressure measurement technique and for subsequent

calculations.

Property Value Reference(s)

Molecular Formula C₁₅H₂₆O₂ [1][3]

Molecular Weight 238.36 g/mol [1]

Appearance Colorless to pale yellow liquid [1][4]

CAS Number
121251-67-0, 121251-68-1

(diastereoisomers)
[1][3][6]

Boiling Point ~252 °C [3][4]

Reported Vapor Pressure 0.0039 hPa (0.39 Pa) at 20°C [3][5]

Density 0.99 g/cm³ (Lit.) [1]

Comparison of Recommended Vapor Pressure
Measurement Techniques
Given Spirambrene's low volatility, several methods are applicable. The table below compares

the most suitable techniques.
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Technique Principle
Applicable
Pressure
Range

Advantages Disadvantages

Knudsen

Effusion Method

Gravimetric;

measures the

rate of mass loss

of a substance

effusing through

a small orifice

into a vacuum.[7]

[8]

10⁻¹⁰ Pa to 1 Pa

(extendable to

10⁵ Pa)

High precision

for low-volatility

substances;

requires small

sample size;

OECD approved

method

(Guideline 104).

[7][9][10]

Requires high

vacuum;

sensitive to

sample purity;

orifice calibration

is critical.

Gas Saturation

Method

Dynamic; an

inert gas is

saturated with

the compound's

vapor, and the

amount of vapor

is quantified.[11]

[12]

10⁻⁶ Pa to 1 kPa

Highly accurate

for low

pressures; effect

of impurities is

predictable;

OECD approved

method

(Guideline 104).

[11][13][14]

Can be slow to

reach saturation;

flow rate must be

carefully

controlled;

potential for

aerosol

formation.

Static Method

Direct; measures

the equilibrium

vapor pressure

of a degassed

sample in a

closed,

thermostatted

vessel.[14][15]

> 10 Pa

(typically)

Conceptually

simple; direct

pressure

measurement.

Difficult for very

low pressures;

requires

thorough

degassing of the

sample; risk of

time-dependent

errors.[16]

3. Experimental Workflows and Relationships

The following diagrams illustrate the decision-making process for technique selection, the

experimental workflow for a recommended method, and the fundamental thermodynamic

relationship used for data analysis.
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Phase 1: Characterization

Phase 2: Method Selection

Phase 3: Execution

Assess Spirambrene Properties
(Liquid, MW, Purity)

Estimate Vapor Pressure Range
(Literature Search: ~0.4 Pa)

Is P < 10 Pa?

Knudsen Effusion Method

Yes

Gas Saturation Method

Yes

Static Method (Less Suitable)

No

Perform Experiment

Analyze Data & Calculate P

Click to download full resolution via product page

Caption: Workflow for selecting a vapor pressure measurement technique.
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1. Sample Preparation
(Weigh ~5-20 mg Spirambrene)

2. Load Sample
(Place into Knudsen cell)

3. System Setup
(Place cell in vacuum chamber

on microbalance)

4. Evacuate System
(Pump down to < 10⁻³ Pa)

5. Set Temperature (T)
(Heat cell to desired temperature)

6. Equilibration
(Allow temperature and mass

loss rate to stabilize)

7. Measure Mass Loss
(Record mass vs. time to get dm/dt)

8. Calculate Vapor Pressure (P)
(Use Knudsen Equation)

9. Repeat
(Change temperature and repeat

steps 5-8 for a P-T curve)

Click to download full resolution via product page

Caption: Experimental workflow for the Knudsen Effusion method.
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Experimental Data Analysis

Thermodynamic Properties
Vapor Pressure Data (P)

(from multiple experiments)

Plot ln(P) vs. 1/T
Temperature Data (T)

(in Kelvin)
Clausius-Clapeyron Equation
ln(P) = -ΔHvap/R * (1/T) + C

Slope = -ΔHvap/R Calculate Enthalpy of
Vaporization (ΔHvap)

Click to download full resolution via product page

Caption: Logical relationship for determining enthalpy of vaporization.

4. Experimental Protocols

Protocol 1: Knudsen Effusion Method
This method is highly recommended for the low vapor pressure of Spirambrene. It is a

dynamic gravimetric technique based on the rate of mass loss of a sample effusing through a

calibrated orifice into a vacuum.[7][8][10]

4.1.1 Principle

Under high vacuum, the rate of mass loss ( dm/dt ) from a thermostatted cell is proportional to

the substance's vapor pressure (P). The relationship is described by the Knudsen-Hertz-

Langmuir equation:

P = (dm/dt) / A * sqrt(2 * π * R * T / M)

Where:

P: Vapor Pressure (Pa)

dm/dt : Rate of mass loss ( kg/s )
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A: Area of the effusion orifice (m²)

R: Ideal gas constant (8.314 J/(mol·K))

T: Absolute temperature (K)

M: Molar mass of Spirambrene (0.23836 kg/mol )

4.1.2 Apparatus

Vapor Pressure Analyzer (VPA) or Thermogravimetric Analyzer (TGA) equipped for effusion

measurements.

High-vacuum system (rotary and turbomolecular pumps) capable of reaching < 10⁻³ Pa.[9]

Ultra-sensitive microbalance (resolution ≤ 0.1 µg).

Knudsen effusion cell with a precisely machined orifice (e.g., 0.2 to 1.0 mm diameter).

Temperature controller and sample heater (stability ±0.1 °C).

Calibrated vacuum gauge.

4.1.3 Procedure

Orifice Calibration: Before the experiment, the effective area (A) of the Knudsen cell orifice

must be determined using a reference compound with a well-known vapor pressure (e.g.,

benzoic acid).

Sample Preparation: Accurately weigh 5-20 mg of high-purity Spirambrene directly into the

Knudsen cell.

System Assembly: Place the loaded cell onto the microbalance within the vacuum chamber.

Ensure a good thermal contact with the heating element.

Evacuation: Seal the chamber and evacuate the system to a pressure below 10⁻³ Pa to

ensure molecular flow conditions.
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Thermal Equilibration: Heat the sample to the first target temperature (e.g., 40 °C). Allow the

system to equilibrate for at least 60-180 minutes, or until the sample temperature and the

rate of mass loss are stable.[7]

Measurement: Record the sample mass as a function of time for a prolonged period (e.g., 2-

4 hours). The rate of mass loss ( dm/dt ) is determined from the slope of the linear portion of

the mass vs. time plot.

Temperature Stepping: Increase the temperature to the next setpoint (e.g., in 5 or 10 °C

increments) and repeat steps 5 and 6. Collect data for at least 3-5 different temperatures.

Calculation: For each temperature, calculate the vapor pressure using the Knudsen

equation.

4.1.4 Data Analysis Plot the natural logarithm of the calculated vapor pressures (ln P) against

the reciprocal of the absolute temperature (1/T). According to the Clausius-Clapeyron equation,

this should yield a straight line from which the enthalpy of vaporization (ΔHvap) can be

determined. This plot can also be used to extrapolate the vapor pressure to other temperatures

(e.g., 25 °C).

Protocol 2: Gas Saturation Method
This is another robust method for determining the vapor pressure of low-volatility substances.

[11] It involves saturating a precisely metered stream of an inert carrier gas with the vapor of

the substance and quantifying the amount of vapor transported.[13]

4.2.1 Principle

According to Dalton's Law of Partial Pressures, the vapor pressure (P) of the substance can be

calculated from the amount of substance (n_substance) that has evaporated into a known

volume of carrier gas (V_gas) at a total pressure (P_total) close to atmospheric. Assuming ideal

gas behavior, the equation is:

P = (n_substance / (n_substance + n_gas)) * P_total ≈ (m / M) * R * T / V_gas

Where:
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P: Vapor Pressure (Pa)

m: Mass of Spirambrene collected in the trap (kg)

M: Molar mass of Spirambrene (0.23836 kg/mol )

R: Ideal gas constant (8.314 J/(mol·K))

T: Absolute temperature of the saturator (K)

V_gas: Volume of carrier gas passed through the system (m³)

4.2.2 Apparatus

Inert carrier gas supply (high-purity Nitrogen or Helium) with a mass flow controller.

Saturator: A thermostatted column or vessel containing Spirambrene coated onto an inert

support (e.g., glass beads or wool) to maximize surface area.

Thermostatic bath or oven to maintain the saturator at a constant temperature (±0.1 °C).

Vapor Trap: A cooled trap (cold finger) or a tube packed with a suitable sorbent (e.g.,

Tenax®) to quantitatively collect the Spirambrene vapor.

Gas meter (e.g., bubble flow meter or wet test meter) to measure the total volume of gas.

Analytical balance for weighing the trap.

Gas chromatograph (GC-MS or GC-FID) if using sorbent traps for quantification.

4.2.3 Procedure

Saturator Preparation: Coat the inert support material with Spirambrene. This can be done

by dissolving a known amount of Spirambrene in a volatile solvent, wetting the support

material, and gently evaporating the solvent under a stream of nitrogen.

System Assembly: Assemble the apparatus: carrier gas source → flow controller → saturator

(in thermostat) → trap → gas meter.
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Flow Rate Validation: To ensure saturation is achieved, the experiment must be conducted at

several different carrier gas flow rates. The calculated vapor pressure should be independent

of the flow rate in the appropriate operational range. Start with a low flow rate (e.g., 10-30

mL/min).

Thermal Equilibration: Place the prepared saturator into the thermostat and allow it to reach

the target temperature.

Saturation/Collection: Pass the carrier gas through the saturator for a measured period. The

Spirambrene vapor is carried out of the saturator and collected in the pre-weighed trap. The

total volume of gas is recorded.

Quantification: Determine the mass (m) of Spirambrene collected. For a cold trap, this is

done by weighing the trap before and after the experiment. For a sorbent trap, the analyte is

typically solvent-eluted and quantified by GC analysis against a calibration curve.

Calculation: Use the mass of collected Spirambrene and the total volume of carrier gas to

calculate the vapor pressure at the given temperature using the formula above.

Temperature Dependence: Repeat the procedure at different temperatures to determine the

vapor pressure curve and enthalpy of vaporization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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